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Compound of Interest

2-Hydrazinyl-3-nitropyridine
Compound Name:
hydrochloride

Cat. No.: B7985566

Get Quote

Executive Summary: The Dual-Hazard Profile

2-Hydrazinyl-3-nitropyridine hydrochloride (Parent CAS: 15367-16-5 for free base) is a
high-value heterocyclic building block used primarily in the synthesis of fused pyridine systems
(e.g., triazolopyridines) for pharmaceutical applications.[1]

Critical Safety Directive: This compound presents a synergistic toxicity profile. The hydrazine
moiety poses a neurotoxic risk via Vitamin B6 depletion (seizure potential) and genotoxicity,
while the nitro group adds risks of methemoglobinemia and energetic instability. The
hydrochloride salt form introduces additional corrosivity and enhanced water solubility,
increasing bioavailability upon mucosal contact.

Chemical Identity & Physicochemical Profile

Note on CAS Registry: A specific CAS number for the hydrochloride salt is not widely indexed
in public chemical registries. The data below references the parent free base, with specific "Salt
Factor" adjustments for the hydrochloride form.
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Property

Free Base Data (CAS
15367-16-5)

Hydrochloride Salt
Adjustment

Systematic Name

2-Hydrazinyl-3-nitropyridine

2-Hydrazinyl-3-nitropyridine

monohydrochloride

Molecular Formula CsHeN4O2 CsHeN4O2[1][2] - HCI
Molecular Weight 154.13 g/mol ~190.59 g/mol
) ) Yellow to Brown crystalline
Appearance Yellow/Orange crystalline solid
powder
B Low in water; sol. in DMSO, High water solubility; sol. in
Solubility )
MeOH polar organic solvents
o ) ) ) Acidic (pH ~1-3 in aqueous
Acidity (pH) Basic (Hydrazine moiety) ]
solution)
] ] Likely higher; decomposes
Melting Point ~170-175 °C (dec)

upon melting

Hazard Characterization (GHS & Mechanistic)
3.1 GHS Classification (Composite)

Based on the parent hydrazine and general properties of pyridine hydrochlorides.
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Hazard Statements (H-

Pictogram Signal Word
Codes)

H301: Toxic if swallowed.H311:
e Skull & Crossbones DANGER o _ _
Toxic in contact with skin.[1][3]

H351: Suspected of causing
cancer (Hydrazine

% Health Hazard DANGER analog).H372: Causes
damage to organs (CNS, Liver)

through prolonged exposure.

H314: Causes severe skin
IT1 Corrosion DANGER burns and eye damage (Salt

specific).

H203: Explosive; fire, blast or

projection hazard

37 Exploding Bomb WARNING (Nitro/Hydrazine synergy - low
risk in salt form but possible if
desalted/dried).

3.2 Mechanistic Toxicity: The "Pyridoxine Sink"

Researchers must understand why this compound is toxic to implement effective
countermeasures.

The Neurotoxic Pathway: Hydrazine derivatives react with Pyridoxal-5'-Phosphate (active
Vitamin B6) to form inactive hydrazones.[1] This depletes the cofactor required for Glutamic
Acid Decarboxylase (GAD), the enzyme that converts Glutamate (excitatory) to GABA
(inhibitory).[4]

o Result: Loss of GABAergic inhibition
Uncontrollable seizures.

DOT Diagram: Mechanism of Hydrazine Neurotoxicity
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2-Hydrazinyl-3-nitropyridine Reacts with Inactive Hydrazone
Complex
Depleted b
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(Active B6) Cofactor for Glutamic Acid Inhibited GABA Depletion Causes CNS Excitation /
Decarboxylase Seizures
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Caption: Hydrazine moieties sequester Vitamin B6, inhibiting GABA synthesis and leading to
neurotoxicity.[5]

Risk Mitigation & Handling Protocols
4.1 Engineering Controls

o Containment: All weighing and manipulation of the solid must occur within a Class |l
Biosafety Cabinet or a Chemical Fume Hood with HEPA filtration.

 Static Control: Hydrazines can be shock-sensitive.[1] Use anti-static mats and grounded
spatulas.

 Inert Atmosphere: Store and handle under Nitrogen or Argon. Hydrazines oxidize in air to
form unstable peroxides or diazo compounds.

4.2 Personal Protective Equipment (PPE)

» Hands: Double-gloving is mandatory.
o Inner: Nitrile (4 mil).
o Quter: Long-cuff Nitrile or Laminate film (Silver Shield) for prolonged handling.[1]

» Respiratory: If outside a hood (emergency only), use a Full-Face Respirator with P100
(HEPA) + Organic Vapor cartridges.

4.3 Decontamination & Spill Response
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Do not use standard bleach (Hypochlorite) blindly. Reaction of hypochlorite with hydrazines can
generate toxic chloramines or nitrogen gas rapidly.

Recommended Neutralization Protocol:

Isolate: Evacuate the immediate area (10m radius).

Dilute: Gently cover the spill with wet sand or vermiculite to suppress dust.

Oxidize (Controlled): Use a dilute solution of Calcium Hypochlorite (<5%) or Hydrogen
Peroxide (3%). Add slowly to avoid thermal runaway.

Clean: Collect slurry into hazardous waste containers labeled "Toxic/Corrosive/Oxidizer".

Synthesis & Application Context

For drug development professionals, this compound is a strategic scaffold.[6]
Primary Utility: Synthesis of [1,2,4]Triazolo[4,3-a]pyridines.
e Reaction: 2-Hydrazinyl-3-nitropyridine + Orthoesters/Carboxylic Acids

Cyclization.[1]

o Therapeutic Relevance: This scaffold is pharmacologically privileged, found in p38 MAP
kinase inhibitors, anticonvulsants, and anxiolytics.

DOT Diagram: Synthesis Workflow & Safety Check
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Reagent: Hydrazine Hydrate

Start: 2-Chloro-3-nitropyridine (Warning: Carcinogen/Corrosive)

Reaction: SNAr Substitution
(Exothermic)

ield >90%

Product: 2-Hydrazinyl-3-nitropyridine

Add HCI/EtOH

HCI Salt Formation
(Increases Stability)

Drug Discovery

Application: Cyclization to
Triazolopyridine
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Caption: Synthetic route from chloropyridine precursor to the stable hydrochloride salt and final
drug scaffold.

Emergency Response Architecture
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Scenario

Immediate Action

Medical Note

Inhalation

Move to fresh air. Administer

Oxygen if breathing is labored.

Monitor for delayed pulmonary

edema (up to 48h).

Skin Contact

Wash with soap/water for 15

mins. Discard leather goods.

Hydrazine penetrates skin
rapidly.[5] Watch for
methemoglobinemia

(cyanosis).

Eye Contact

Rinse for 15 mins. Lift eyelids.

Salt form is acidic; risk of

corneal opacity.

Ingestion

Do NOT induce vomiting.

Rinse mouth.

Antidote Consideration:
Pyridoxine (Vitamin B6) IV is
the specific antidote for

hydrazine-induced seizures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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